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Compound of Interest

Compound Name: 2,5-dibutyl-1H-imidazole

Cat. No.: B15433336 Get Quote

In-Depth Technical Guide: 2,5-dibutyl-1H-
imidazole
This technical guide provides a detailed overview of the molecular properties of 2,5-dibutyl-1H-
imidazole, a substituted heterocyclic organic compound. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Core Molecular Data
The fundamental molecular characteristics of 2,5-dibutyl-1H-imidazole are summarized

below. These values are essential for stoichiometric calculations, analytical characterization,

and experimental design.

Property Value Source

Molecular Weight 180.29 g/mol [1]

Chemical Formula C₁₁H₂₀N₂ Derived

CAS Number 88346-58-1 [1]

Determination of Chemical Formula
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The chemical formula of 2,5-dibutyl-1H-imidazole can be systematically determined from its

chemical name and subsequently verified using its molecular weight.

Imidazole Core Structure: The parent molecule is imidazole, which has a chemical formula of

C₃H₄N₂.

Butyl Substituents: The prefix "dibutyl" indicates the presence of two butyl groups. A single

butyl group has the formula -C₄H₉.

Substitution: The numbers "2,5-" specify that the two butyl groups replace the hydrogen

atoms at positions 2 and 5 on the imidazole ring.

Formula Calculation:

Start with the imidazole formula: C₃H₄N₂

Add the atoms from two butyl groups: + 2 x (C₄H₉) = + C₈H₁₈

Subtract the two hydrogen atoms that were replaced: - 2 x H = - H₂

Resulting Formula: C(₃+₈)H(₄+₁₈-₂)N₂ = C₁₁H₂₀N₂

Molecular Weight Verification: The calculated molecular weight from the derived formula

(C₁₁H₂₀N₂) is approximately 180.29 g/mol , which matches the referenced value.

Molecular Structure
The logical structure of 2,5-dibutyl-1H-imidazole is depicted below, illustrating the

arrangement of the imidazole ring and the two butyl substituent groups.
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Logical relationship between the imidazole core and its substituents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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